Cas no 1361845-59-1 (Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate)

• Product Name: Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate
• CAS No: 1361845-59-1
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4931826
• Update Time: 2025-08-05

Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate

• Inchi： 1S/C11H14F2N2O3/c1-17-8(16)4-6-3-7(5-14)15-11(18-2)9(6)10(12)13/h3,10H,4-5,14H2,1-2H3
• InChI Key： ODKKYWURBRBIHL-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CN)C=C1CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.5
• Topological Polar Surface Area: 74.4

Additional information on Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate

Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate (CAS No. 1361845-59-1): A Comprehensive Overview

Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate (CAS No. 1361845-59-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise in the development of novel therapeutic agents. Its unique chemical properties, particularly the presence of both aminomethyl and difluoromethyl substituents, make it a versatile scaffold for drug design and discovery.

The Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate molecule exhibits a pyridine core, which is a common structural motif in many bioactive molecules. The pyridine ring is flanked by various functional groups that contribute to its reactivity and biological activity. Specifically, the aminomethyl group at the 6-position and the difluoromethyl group at the 3-position are key features that influence its pharmacological profile. These substituents not only enhance the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. The Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate has been explored as a potential lead compound in several drug discovery programs. Its ability to interact with enzymes and receptors with high specificity makes it an attractive candidate for further development. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, which are implicated in various diseases, including cancer.

The synthesis of Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the difluoromethyl group, in particular, necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecules with greater ease, thereby facilitating the synthesis of this compound and its derivatives.

The pharmacological properties of Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate have been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, owing to its ability to modulate inflammatory pathways. Additionally, preliminary data suggest that this compound may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The structural features of this compound also make it an interesting candidate for developing antiviral agents. The presence of both polar and non-polar regions allows it to interact with viral proteins and enzymes, potentially inhibiting viral replication. Recent research has highlighted the importance of fluorinated compounds in antiviral drug development, and Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate fits well within this framework.

In conclusion, Methyl 6-(aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-4-acetate (CAS No. 1361845-59-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure, characterized by the presence of functional groups such as the aminomethyl and difluoromethyl substituents, makes it an attractive scaffold for drug design. Ongoing research continues to uncover new therapeutic applications for this compound, positioning it as a valuable asset in the quest for novel therapeutic agents.